Cas no 1805433-74-2 (6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde)
6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde
-
- Inchi: 1S/C8H6BrF2NO/c1-4-7(8(10)11)5(3-13)2-6(9)12-4/h2-3,8H,1H3
- InChI Key: MQTNJMZMOORZOJ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C=O)=C(C(F)F)C(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- XLogP3: 2.4
- Topological Polar Surface Area: 30
6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029056773-1g |
6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde |
1805433-74-2 | 97% | 1g |
$1,475.10 | 2022-04-01 |
6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde
6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde (CAS No. 1805433-74-2)
6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde, also known by its CAS registry number 1805433-74-2, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The structure of this compound features a pyridine ring substituted with a bromine atom at the 6-position, a difluoromethyl group at the 3-position, and a methyl group at the 2-position, along with a carboxaldehyde group at the 4-position. These substituents collectively influence the compound's chemical behavior, making it an intriguing subject for both fundamental and applied research.
The synthesis of 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde typically involves multi-step organic synthesis strategies. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such complex molecules. For instance, researchers have employed directed metallation techniques to install the difluoromethyl group at the 3-position of the pyridine ring. This approach not only enhances the precision of substitution but also minimizes side reactions, which is crucial for obtaining high-purity products. The bromination at the 6-position is often achieved through electrophilic aromatic substitution, leveraging the directing effects of existing substituents on the pyridine ring.
The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques. Its melting point, solubility, and spectroscopic data (such as UV-Vis and NMR spectra) provide critical insights into its structural integrity and reactivity. For example, the presence of electron-withdrawing groups like bromine and difluoromethyl significantly alters the electronic environment of the pyridine ring, making it more susceptible to nucleophilic attack. This property has been exploited in various catalytic transformations, where this compound serves as a precursor for constructing bioactive molecules.
In terms of applications, 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde has shown promise in medicinal chemistry. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibition has been explored in recent studies. For instance, researchers have demonstrated that this compound can bind to zinc-containing enzymes with high affinity, potentially inhibiting their catalytic activity. Such findings suggest its potential as a lead compound for developing novel therapeutic agents targeting diseases associated with abnormal enzyme activity.
Beyond medicinal chemistry, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconducting materials or light-emitting diodes (LEDs). Recent studies have investigated its ability to form self-assembled monolayers on surfaces, which could be utilized in designing advanced electronic devices with tailored functionalities.
The environmental impact and toxicity profile of 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde are areas of growing interest. As regulatory frameworks increasingly emphasize sustainable chemistry practices, understanding the fate and toxicity of such compounds is essential. Preliminary biodegradation studies indicate that this compound undergoes microbial transformation under specific conditions, though further research is needed to assess its long-term environmental effects.
In conclusion, 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde (CAS No. 1805433-74-2) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its synthesis, characterization, and functional properties continue to be explored by researchers worldwide, driven by its potential to contribute to advancements in medicine, materials science, and beyond.
1805433-74-2 (6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)